
An In-depth Technical Guide to the Safe
Handling of Tetrahydrofuran-D8

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetrahydrofuran-D8

Cat. No.: B042787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Tetrahydrofuran-D8
(THF-D8), a deuterated solvent essential for Nuclear Magnetic Resonance (NMR)

spectroscopy and various chemical syntheses. Adherence to these guidelines is critical to

ensure a safe laboratory environment.

Chemical and Physical Properties
Tetrahydrofuran-D8 (CAS No: 1693-74-9), also known as octadeuterotetrahydrofuran, is a

colorless, volatile liquid with an ether-like odor.[1][2] Its physical and chemical properties are

summarized in the table below. The deuteration of the molecule can slightly alter physical

properties compared to its non-deuterated counterpart.[2]
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Property Value

Molecular Formula C₄D₈O[3]

Molecular Weight 80.16 g/mol [3]

Boiling Point 65-66 °C[1][3]

Melting Point -106 °C[1][3]

Density 0.985 g/mL at 25 °C[1][3]

Flash Point -17 °C (1.4 °F) - closed cup

Refractive Index n20/D 1.403[1][3]

Solubility Soluble in water[1][3]

Vapor Pressure
Vapors are heavier than air and can form

explosive mixtures.[4]

Hazard Identification and GHS Classification
THF-D8 is a hazardous substance with multiple risk factors. The Globally Harmonized System

(GHS) classification is as follows:
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Hazard Class Category Hazard Statement

Flammable Liquid 2
H225: Highly flammable liquid

and vapour[4][5]

Acute Toxicity (Oral) 4
H302: Harmful if swallowed[5]

[6]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[7]

Serious Eye Damage/Irritation 2
H319: Causes serious eye

irritation[4][6][7]

Carcinogenicity 2
H351: Suspected of causing

cancer[4][7]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[4][5]

Supplemental Hazard -
EUH019: May form explosive

peroxides[6][8]

Signal Word: Danger[7][9]

Hazard Pictograms:

GHS02: Flammable[6]

GHS07: Exclamation mark[6]

GHS08: Health hazard[6]

Toxicological Information
Exposure to THF-D8 can have significant health effects. The primary routes of exposure are

inhalation, skin contact, and ingestion.
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Exposure Route Effects

Inhalation

May be harmful if inhaled. Causes respiratory

tract irritation. Vapors may lead to drowsiness

and dizziness.[10]

Skin Contact
Harmful if absorbed through the skin. Causes

skin irritation.[10]

Eye Contact Causes serious eye irritation.[6][7]

Ingestion Harmful if swallowed.[5][6]

LD50 (Oral, Rat): 1650 mg/kg[5]

Experimental Protocols for Safe Handling and
Storage
Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory when handling THF-D8.

Personal Protective Equipment (PPE) Protocol

Before Handling THF-D8 Wear tightly fitting safety goggles
and a face shield (8-inch minimum).

Wear a lab coat, full-length pants,
and closed-toe shoes.

Wear chemical-resistant gloves (e.g., neoprene or nitrile rubber). 
Inspect gloves before use.

Use in a well-ventilated area or fume hood.
If exposure limits are exceeded, use a full-face respirator. Proceed with Handling

Click to download full resolution via product page

PPE protocol for handling Tetrahydrofuran-D8.

Handling and Use Protocol
Strict adherence to the following handling procedures is essential to minimize risks.

Ventilation: Always handle THF-D8 in a well-ventilated area or a chemical fume hood to

avoid inhalation of vapors.[7][10]
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Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6]

[7] Use non-sparking tools and explosion-proof equipment.[4][7]

Electrostatic Discharge: Take precautionary measures against static discharge. Ground and

bond containers and receiving equipment.[4][7]

Peroxide Formation: THF-D8 can form explosive peroxides upon exposure to air and light.[9]

Containers should be labeled as potentially explosive.[10] Check for the presence of

peroxides before use, especially if the container has been opened previously.

General Hygiene: Avoid contact with skin and eyes.[7][10] Wash hands thoroughly after

handling and before breaks.[4][6] Do not eat, drink, or smoke in work areas.[4]

Storage Protocol
Proper storage is crucial for maintaining the stability and safety of THF-D8.

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][7][10]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[10]

Storage Temperature: Recommended storage temperature is between 2°C and 8°C.[5]

Incompatible Materials: Store away from strong oxidizing agents, strong reducing agents,

strong bases, and oxygen.[1][3]

Inert Atmosphere: For long-term storage, it is recommended to store under an inert

atmosphere, such as nitrogen, to prevent peroxide formation.[1][3]

Emergency Procedures
In the event of an emergency, follow these protocols.

Spill Response Workflow
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Spill or Leak Occurs

Assess the extent of the spill

Small Spill (<1 L)

Wear appropriate PPE

Yes

Large Spill (>1 L)

No

Evacuate the area

Call emergency services and EH&S

Contain the spill with absorbent material

Collect waste in a sealed container for disposal

Ventilate the area

Click to download full resolution via product page

Decision workflow for responding to a THF-D8 spill.

First Aid Measures
Immediate medical attention is crucial in case of exposure.
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Exposure First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[10]

Skin Contact

Immediately remove all contaminated clothing.

Wash off with soap and plenty of water. Seek

medical attention if irritation persists.[9][10]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids apart. Remove

contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical

attention.[7][9][10]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a poison center or doctor

immediately.[5][10]

Disposal Considerations
THF-D8 and its containers must be disposed of as hazardous waste.[8] Follow all federal,

state, and local regulations for the disposal of flammable and hazardous materials. Waste

should be placed in a suitable, closed, and labeled container.[7] Do not empty into drains.

Conclusion
Tetrahydrofuran-D8 is an invaluable solvent in research and development, but it poses

significant health and safety risks. By understanding its properties and adhering to the detailed

handling, storage, and emergency protocols outlined in this guide, researchers can mitigate

these risks and ensure a safe working environment. Always consult the most recent Safety

Data Sheet (SDS) from your supplier for the most up-to-date information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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